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Compound of Interest

Compound Name: 6-Methylmercaptopurine Riboside

Cat. No.: B015553

Essential Safety and Handling Guide for 6-
Methylmercaptopurine Riboside

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 6-
Methylmercaptopurine Riboside (6-MMPR), a compound utilized in studies on thiopurine
metabolism and as an inhibitor of protein kinase N.[1][2] Due to its hazardous nature, strict
adherence to the following procedures is essential to ensure personnel safety and prevent
environmental contamination.[3] 6-Methylmercaptopurine Riboside is considered a
hazardous substance and may be harmful if swallowed, and can cause skin, eye, and
respiratory irritation.[3][4][5] It is also a poison by the intraperitoneal route and has shown
experimental teratogenic effects.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Methylmercaptopurine Riboside
is provided in the table below.
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Property Value

Appearance White powder[1][4][6]
Molecular Formula C11H14N4O4S[6]

Molecular Weight 298.32 g/mol [6]

Solubility Slightly soluble in water[1][6]
Storage Temperature -20°C

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 6-
Methylmercaptopurine Riboside. This is based on general guidelines for handling cytotoxic

and hazardous compounds.[7][8][9]
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PPE Category Item Specification

Two pairs of powder-free nitrile
gloves meeting ASTM D6978
) standards should be worn.
Hand Protection Gloves ) ) )
Change gloves immediately if
contaminated, torn, or

punctured.[9]

A disposable, low-permeability
i gown with long sleeves and
Body Protection Gown _ o _
tight-fitting cuffs that fastens in

the back.[9]

A NIOSH-approved N95
) ) ) respirator or higher is required
Respiratory Protection Respirator ] ]
to prevent inhalation of

airborne particles.

Wear tightly fitting safety
Eye Protection Safety Goggles or Face Shield  goggles or a full-face shield to
protect against splashes.

Disposable shoe covers
Foot Protection Shoe Covers should be worn in areas where
the compound is handled.[7]

Handling and Operational Plan

1. Preparation and Weighing:

» All handling of 6-Methylmercaptopurine Riboside powder should be conducted within a
certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

e Use a dedicated set of utensils (spatulas, weigh boats) for this compound.
e When preparing solutions, add the powder to the solvent slowly to avoid generating dust.

2. Administration and Experimental Use:
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Ensure all procedures are performed in a designated area, clearly marked with hazard signs.

Avoid skin contact at all times. Use appropriate PPE as detailed above.

If there is a risk of splashing, a full-face shield is recommended.[7]

3. Decontamination:

All surfaces and equipment potentially contaminated with 6-Methylmercaptopurine
Riboside should be decontaminated.

A suitable decontamination solution should be used, followed by a thorough rinse with water.

Emergency Procedures
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Emergency Situation Procedure

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.[5][10]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[5]

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.[10]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion . .
have them drink 2-4 cupfuls of water or milk.

Seek immediate medical attention.[5]

Evacuate the area and prevent entry. Wear
appropriate PPE, including respiratory
protection. Cover the spill with an absorbent

Spil material from a cytotoxic spill kit. Carefully
collect the contaminated material into a sealed,
labeled container for hazardous waste disposal.
Clean the spill area with a suitable

decontaminating agent.

Disposal Plan

All waste contaminated with 6-Methylmercaptopurine Riboside is considered hazardous
waste and must be disposed of accordingly.

e Solid Waste: Contaminated gloves, gowns, shoe covers, weigh boats, and other disposable
materials should be placed in a clearly labeled, sealed hazardous waste container.
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e Liquid Waste: Unused solutions containing 6-Methylmercaptopurine Riboside should be
collected in a designated, sealed, and labeled hazardous waste container. Do not pour down
the drain.[10]

o Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a
designated sharps container for hazardous materials.

All hazardous waste must be disposed of through the institution's environmental health and
safety office, following all local, state, and federal regulations.

Workflow for Handling 6-Methylmercaptopurine
Riboside
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Workflow for Safe Handling of 6-Methylmercaptopurine Riboside

Preparation
- Assemble all necessary materials
- Verify fume hood/BSC is operational

'

Don Personal Protective Equipment (PPE)
- Double gloves
- Gown
- N95 Respirator
- Eye Protection
- Shoe Covers

Handling in Containment
- Weigh and prepare solutions in a fume hood or BSC

Experimentation
- Conduct experiment in a designated area

~
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Decontamination Emergency Procedures
- Clean all work surfaces and equipment - In case of spill or exposure, follow established protocols

Doff PPE
- Remove PPE in the correct order to avoid contamination

Waste Disposal
- Segregate and dispose of all hazardous waste correctly

Hand Washing
- Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Methylmercaptopurine Riboside.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b015553?utm_src=pdf-body-img
https://www.benchchem.com/product/b015553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b015553?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB4360391.htm
https://pubmed.ncbi.nlm.nih.gov/1309569/
https://pubmed.ncbi.nlm.nih.gov/1309569/
https://datasheets.scbt.com/sc-221106.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB02896.pdf?1265922747
https://pim-resources.coleparmer.com/sds/26568.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9570
https://pubchem.ncbi.nlm.nih.gov/compound/9570
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/?print=pdf
https://www.echemi.com/sds/6-methylmercaptopurineriboside-pid_Seven22266.html
https://www.benchchem.com/product/b015553#personal-protective-equipment-for-handling-6-methylmercaptopurine-riboside
https://www.benchchem.com/product/b015553#personal-protective-equipment-for-handling-6-methylmercaptopurine-riboside
https://www.benchchem.com/product/b015553#personal-protective-equipment-for-handling-6-methylmercaptopurine-riboside
https://www.benchchem.com/product/b015553#personal-protective-equipment-for-handling-6-methylmercaptopurine-riboside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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